Tetrahydro-2-(2-propynyloxy)-2H-pyran

Catalog No.
S1533156
CAS No.
6089-04-9
M.F
C8H12O2
M. Wt
140.18 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tetrahydro-2-(2-propynyloxy)-2H-pyran

CAS Number

6089-04-9

Product Name

Tetrahydro-2-(2-propynyloxy)-2H-pyran

IUPAC Name

2-prop-2-ynoxyoxane

Molecular Formula

C8H12O2

Molecular Weight

140.18 g/mol

InChI

InChI=1S/C8H12O2/c1-2-6-9-8-5-3-4-7-10-8/h1,8H,3-7H2

InChI Key

HQAXHIGPGBPPFU-UHFFFAOYSA-N

SMILES

C#CCOC1CCCCO1

Synonyms

Tetrahydro-2-(2-propyn-1-yloxy)-2H-pyran; Tetrahydro-2-(2-propynyloxy)-2H-pyran; Tetrahydro-2-(2-propynyloxy)pyran; (2-Propynyloxy)tetrahydropyran; (±)-Tetrahydro-2-(2-propynyloxy)-2H-pyran; 1-(2’-Tetrahydropyranyloxy)-2-propyne; 1-(Tetrahydro-2H-pyr

Canonical SMILES

C#CCOC1CCCCO1

Synthesis and Characterization:

  • Utilizing propargyl alcohol and 3,4-dihydro-2H-pyran under acidic conditions ()
  • Reacting propargyl bromide with dihydropyran in the presence of a base ()

These studies also report the characterization of THP using techniques like nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry to confirm its structure and purity.

Potential Applications:

While research on THP's specific applications is ongoing, some studies suggest its potential in various fields:

  • Organic synthesis: THP can act as a protecting group for the hydroxyl group in organic synthesis due to its ease of introduction and removal under mild conditions. ()
  • Medicinal chemistry: THP can serve as a building block in the synthesis of more complex molecules with potential therapeutic applications. ()
  • Material science: The unique properties of THP, such as its ring structure and functional groups, might be explored for developing new materials with specific functionalities.

Current Research Trends:

Current research explores THP's potential in various areas, including:

  • Development of novel synthetic methods: Researchers are investigating new and efficient ways to synthesize THP and its derivatives, aiming for improved yields and cost-effectiveness.
  • Exploration of biological activities: Studies are ongoing to understand the potential biological activities of THP and its derivatives, which could lead to the discovery of new drug candidates.
  • Investigation of material properties: Research is being conducted to explore the potential use of THP and its derivatives in developing new materials with desired properties, such as specific electrical or optical functionalities.

XLogP3

1.1

GHS Hazard Statements

Aggregated GHS information provided by 41 companies from 4 notifications to the ECHA C&L Inventory.;
H226 (100%): Flammable liquid and vapor [Warning Flammable liquids];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Flammable

Flammable

Other CAS

6089-04-9

Dates

Modify: 2023-08-15

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